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Compound of Interest

Compound Name: 5-lodo-2-methylbenzoic acid

Cat. No.: B1298445

An In-depth Technical Guide to 5-lodo-2-
methylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, synthesis,
and applications of 5-lodo-2-methylbenzoic acid, a key intermediate in pharmaceutical and
chemical manufacturing.

Core Chemical Data

5-lodo-2-methylbenzoic acid, also known as 5-iodo-o-toluic acid, is a substituted aromatic
carboxylic acid. Its chemical structure features an iodine atom and a methyl group on the
benzoic acid backbone, which makes it a versatile reagent in organic synthesis.
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Property Value Citations

CAS Number 54811-38-0 [11[2][3]

Molecular Formula CsH7102 [1][2]

Molecular Weight 262.04 g/mol [2][4]
White to off-white crystalline

Appearance [2][3]
powder

Melting Point 176-180 °C [1][2]

5-lodo-o-toluic acid, 2-Methyl-
Synonyms . o [1][2]
5-iodobenzoic acid

Applications in Research and Development

5-lodo-2-methylbenzoic acid is a crucial building block in the synthesis of more complex
molecules. Its primary application is as a chemical intermediate in the manufacturing of Active
Pharmaceutical Ingredients (APIs), particularly for anti-diabetic medications. The presence of
the iodine atom facilitates carbon-carbon bond formation through cross-coupling reactions, a
common strategy in medicinal chemistry.[5]

Experimental Protocols

The following section details a representative experimental protocol for the synthesis of 5-lodo-
2-methylbenzoic acid.

Synthesis of 5-lodo-2-methylbenzoic Acid via lodination
of o-Toluic Acid

This method involves the direct iodination of o-toluic acid using iodine and an oxidizing agent in
an acidic medium.

Materials:

e O-Toluic acid
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lodine

Potassium persulfate

Sulfuric acid

Acetic acid

Water

Procedure:

In a suitable reaction vessel, dissolve o-toluic acid in acetic acid.
Add potassium persulfate and iodine to the mixture.
Carefully add concentrated sulfuric acid to the reaction mixture while stirring.

Heat the mixture to reflux (approximately 118-120 °C) and maintain for several hours. The
progress of the reaction should be monitored by an appropriate technique such as Thin
Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to approximately 90 °C.

Slowly add water to the cooled reaction mixture to precipitate the crude product.
Continue cooling the mixture to 30-35 °C.

Filter the precipitated solid and wash with water to remove any remaining acid and salts.

The crude 5-lodo-2-methylbenzoic acid can be further purified by recrystallization from a
suitable solvent, such as aqueous ethanol or toluene, to yield a high-purity product.[4]

Visualization of Synthetic Pathway

The following diagram illustrates the general workflow for the synthesis of 5-lodo-2-

methylbenzoic acid as described in the experimental protocol.
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Caption: Synthesis Workflow for 5-lodo-2-methylbenzoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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